Cas no 1532020-61-3 (2-(Thiophen-2-yl)ethyl chloroformate)

• Product Name: 2-(Thiophen-2-yl)ethyl chloroformate
• CAS No: 1532020-61-3
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• CID: 5736423
• PubChem ID: 57261312
• Update Time: 2025-05-25

2-(Thiophen-2-yl)ethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-2-yl)ethylchloroformate
• EN300-1612940
• SCHEMBL8684761
• AKOS020226033
• 2-(thiophen-2-yl)ethyl chloroformate
• 1532020-61-3
• Carbonochloridic acid, 2-(2-thienyl)ethyl ester
• 2-(Thiophen-2-yl)ethyl chloroformate

• Inchi： 1S/C7H7ClO2S/c8-7(9)10-4-3-6-2-1-5-11-6/h1-2,5H,3-4H2
• InChI Key： BKCBKHAWGJKGSS-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCC1=CC=CS1

Computed Properties

• Exact Mass: 189.9855283g/mol
• Monoisotopic Mass: 189.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 260.9±23.0 °C(Predicted)

Additional information on 2-(Thiophen-2-yl)ethyl chloroformate

Introduction to 2-(Thiophen-2-yl)ethyl Chloroformate (CAS No. 1532020-61-3)

2-(Thiophen-2-yl)ethyl chloroformate (CAS No. 1532020-61-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with a chloroformate group, making it a valuable intermediate in the synthesis of various functional materials and bioactive molecules. In recent years, advancements in synthetic methodologies and the discovery of novel applications have further solidified its importance in modern chemistry.

The thiophene moiety in 2-(Thiophen-2-yl)ethyl chloroformate contributes to its aromaticity and electron-withdrawing properties, which are critical for its reactivity in chemical transformations. The chloroformate group, on the other hand, serves as an excellent electrophilic site, enabling it to participate in nucleophilic substitutions and other reactions. This dual functionality makes it a highly sought-after reagent in the construction of complex molecular architectures.

Recent studies have highlighted the potential of 2-(Thiophen-2-yl)ethyl chloroformate in the development of advanced materials such as stimuli-responsive polymers and self-healing coatings. For instance, researchers have utilized its reactivity to design polymers with tunable mechanical properties and responsive behavior under external stimuli like temperature or pH changes. These findings underscore its role as a key building block in materials science.

In the pharmaceutical industry, chloroformate derivatives like 2-(Thiophen-2-yl)ethyl chloroformate are being explored for their potential in drug delivery systems and enzyme inhibition studies. The thiophene ring's ability to enhance bioavailability and target-specific interactions has made it a valuable component in medicinal chemistry. Recent research has demonstrated its application in the synthesis of inhibitors for proteases and kinases, paving the way for novel therapeutic strategies.

The synthesis of 2-(Thiophen-2-yl)ethyl chloroformate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Innovations in catalytic methods and green chemistry practices have significantly improved the efficiency of these syntheses, reducing environmental impact while maintaining product quality.

From an environmental standpoint, understanding the degradation pathways of chloroformates like 1532020-61-3 is crucial for assessing their ecological impact. Recent studies have employed computational chemistry techniques to model their degradation under various environmental conditions, providing insights into their persistence and potential risks.

In conclusion, 2-(Thiophen-2-yl)ethyl chloroformate (CAS No. 1532020-61) is a multifaceted compound with applications spanning across diverse scientific disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic and applied research, ensure that it remains at the forefront of chemical innovation.